2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-N-methylacrylamide
2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-N-methylacrylamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0889439
InChI:
InChI=1S/C22H25N5O3/c1-15-11-17(12-18(14-23)22(28)24-3)16(2)26(15)19-7-8-20(21(13-19)27(29)30)25-9-5-4-6-10-25/h7-8,11-13H,4-6,9-10H2,1-3H3,(H,24,28)/b18-12+
SMILES:
CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NC
Molecular Formula:
C22H25N5O3
Molecular Weight:
407.5 g/mol
2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-N-methylacrylamide
CAS No.:
Cat. No.: VC0889439
Molecular Formula: C22H25N5O3
Molecular Weight: 407.5 g/mol
* For research use only. Not for human or veterinary use.
![2-cyano-3-{1-[3-nitro-4-(1-piperidinyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-N-methylacrylamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H25N5O3 |
|---|---|
| Molecular Weight | 407.5 g/mol |
| IUPAC Name | (E)-2-cyano-3-[2,5-dimethyl-1-(3-nitro-4-piperidin-1-ylphenyl)pyrrol-3-yl]-N-methylprop-2-enamide |
| Standard InChI | InChI=1S/C22H25N5O3/c1-15-11-17(12-18(14-23)22(28)24-3)16(2)26(15)19-7-8-20(21(13-19)27(29)30)25-9-5-4-6-10-25/h7-8,11-13H,4-6,9-10H2,1-3H3,(H,24,28)/b18-12+ |
| Standard InChI Key | SLMKVKGQTPVPEZ-LDADJPATSA-N |
| Isomeric SMILES | CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C)/C=C(\C#N)/C(=O)NC |
| SMILES | CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NC |
| Canonical SMILES | CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCCCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NC |
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